Cas no 2137833-94-2 (N,2-dimethyl-1-(thiophen-2-yl)propane-1-sulfonamide)

• Product Name: N,2-dimethyl-1-(thiophen-2-yl)propane-1-sulfonamide
• CAS No: 2137833-94-2
• MF: C₉H₁₅NO₂S₂
• MW: 233.350899934769
• CID: 5286960
• PubChem ID: 165445689
• Update Time: 2025-10-18

N,2-dimethyl-1-(thiophen-2-yl)propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2137833-94-2
• EN300-680502
• N,2-dimethyl-1-(thiophen-2-yl)propane-1-sulfonamide

• Inchi： 1S/C9H15NO2S2/c1-7(2)9(14(11,12)10-3)8-5-4-6-13-8/h4-7,9-10H,1-3H3
• InChI Key： CJVMELBPEJFQSO-UHFFFAOYSA-N
• SMILES： S(C(C1=CC=CS1)C(C)C)(NC)(=O)=O

Computed Properties

• Exact Mass: 233.05442107g/mol
• Monoisotopic Mass: 233.05442107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 82.8Ų

Additional information on N,2-dimethyl-1-(thiophen-2-yl)propane-1-sulfonamide

N,2-Dimethyl-1-(Thiophen-2-Yl)Propane-1-Sulfonamide: A Comprehensive Overview

N,2-Dimethyl-1-(thiophen-2-yl)propane-1-sulfonamide, also known by its CAS number 2137833-94-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a sulfonamide group attached to a propane backbone substituted with methyl groups and a thiophene ring. The presence of the thiophene moiety introduces interesting electronic and steric properties, making this compound a valuable subject for both academic research and potential industrial applications.

The sulfonamide functional group in N,2-dimethyl-1-(thiophen-2-yl)propane-1-sulfonamide is known for its stability and bioavailability, which are critical factors in drug design. Recent studies have explored the potential of this compound as a modulator of various biological targets, including enzymes and receptors. For instance, research has shown that the thiophene ring can act as an electron-withdrawing group, enhancing the compound's ability to interact with specific protein residues. This property has led to investigations into its role in inhibiting kinases and other enzyme families, which are often implicated in diseases such as cancer and inflammatory disorders.

One of the most promising applications of N,2-dimethyl-1-(thiophen-2-yl)propane-1-sulfonamide lies in its potential as a lead compound for drug development. By leveraging computational chemistry tools, researchers have been able to predict the binding affinities of this compound to various biological targets. These predictions have been validated through in vitro experiments, demonstrating the compound's ability to modulate key signaling pathways. Furthermore, recent advancements in medicinal chemistry have enabled the synthesis of analogs with improved pharmacokinetic profiles, paving the way for preclinical testing.

The synthesis of N,2-dimethyl-1-(thiophen-2-yl)propane-1-sulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The starting material typically involves a thiophene derivative, which is subjected to nucleophilic substitution or coupling reactions to introduce the sulfonamide group. The use of transition metal catalysts has significantly improved the efficiency of these reactions, reducing both reaction time and cost. Additionally, green chemistry principles have been incorporated into the synthesis process to minimize environmental impact.

In terms of physical properties, N,2-dimethyl-1-(thiophen-2-yl)propane-1-sulfonamide exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These techniques have been instrumental in confirming the compound's purity and structural integrity.

Recent studies have also explored the photophysical properties of N,2-dimethyl-1-(thiophen-2-ylium)propane, revealing its potential as a fluorescent probe for sensing applications. The thiophene moiety contributes to the compound's absorption and emission characteristics, enabling it to act as a sensitive indicator for metal ions or pH changes. This dual functionality—combining therapeutic potential with sensing capabilities—underscores the versatility of this compound across multiple disciplines.

In conclusion, N,2-dimethyl-1-(thiophen-)propane-sulfonamide stands out as a versatile and intriguing molecule with wide-ranging applications in chemistry and pharmacology. Its unique structure, coupled with advancements in synthetic and computational methods, positions it as a valuable tool for both academic research and industrial innovation. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the development of novel therapeutics and diagnostic tools.